N-(3,4-dichlorophenyl)-1-(thiophen-2-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-1-thiophen-2-yl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C18H15Cl2N3OS/c19-13-6-5-12(11-14(13)20)21-18(24)23-9-8-22-7-1-3-15(22)17(23)16-4-2-10-25-16/h1-7,10-11,17H,8-9H2,(H,21,24)
• InChI Key: YNTZSYMPAFIAHT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=CS3)C(=O)NC4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C18H15Cl2N3OS
• Molecular Weight: 392.3 g/mol

Description

N-(3,4-dichlorophenyl)-1-(thiophen-2-yl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide is a useful research compound. Its molecular formula is C18H15Cl2N3OS and its molecular weight is 392.3. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Antimicrobial Activity

• The compound's relevance in heterocyclic synthesis is highlighted through various studies focused on the creation of pyrazole, pyridine, and pyrimidine derivatives. These derivatives have been explored for their potential antimicrobial activities. For example, the synthesis of thio-substituted ethyl nicotinate derivatives, which underwent cyclization to thieno[2,3-b]pyridines and pyridothienopyrimidines, has shown promising in vitro antimicrobial activities (Gad-Elkareem et al., 2011).

Electronic and Nonlinear Optical Properties

• Further research into the compound’s derivatives, such as 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides, has shed light on their electronic and nonlinear optical properties through Density Functional Theory (DFT) calculations. These studies contribute to the understanding of the compound's potential in electronic and optoelectronic applications (Ahmad et al., 2021).

Cytotoxicity and Cancer Research

• The compound and its related derivatives have also been investigated for their cytotoxic effects against cancer cell lines. The synthesis of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives and their in vitro evaluation against Ehrlich Ascites Carcinoma (EAC) cells highlight their potential application in cancer research (Hassan et al., 2014).

Crystal Structure Analysis

• Understanding the compound's crystal structure is crucial for its application in drug design and material science. Studies on similar compounds, like 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, provide insights into the crystal and molecular structure, which is essential for designing compounds with desired physical and chemical properties (Prabhuswamy et al., 2016).